3-chloro-N-(5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-chloro-N-(5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of oxadiazole derivatives, which have been found to exhibit various biological activities.
Scientific Research Applications
Anticancer Applications
Compounds with structures similar to "3-chloro-N-(5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide" have been synthesized and evaluated for their anticancer activities against various cancer cell lines. For example, a series of derivatives exhibited moderate to excellent anticancer activity in comparison to etoposide, a reference drug, against breast, lung, colon, and ovarian cancer cell lines. Some derivatives showed higher anticancer activities than the reference drug, indicating their potential as anticancer agents (Ravinaik et al., 2021).
Antimycobacterial Screening
New derivatives have been synthesized and evaluated for in vitro antitubercular activities against Mycobacterium tuberculosis. One specific compound demonstrated promising lead molecule characteristics with significant activity and no toxicity against a normal cell line, highlighting its suitability for further drug development (Nayak et al., 2016).
Antimicrobial Activity
Research has also been conducted on the synthesis of derivatives for antimicrobial evaluation. Some compounds showed good antibacterial activity against Staphylococcus aureus, while others demonstrated potent antioxidant activity. These findings suggest their potential application in treating bacterial infections and as antioxidants (Karanth et al., 2019).
Nematocidal Activity
Novel derivatives containing 1,3,4-oxadiazole and 1,3,4-thiadiazole amide groups have been explored for their nematocidal activities. Some compounds showed good activity against Bursaphelenchus xylophilus, with efficacy better than commercial agents. These results indicate their potential as lead compounds for the development of new nematicides (Liu et al., 2022).
Mechanism of Action
Target of Action
The primary target of the compound is the Ephrin type-B receptor 4 . This receptor is a type of tyrosine kinase that binds promiscuously to transmembrane ephrin-B family ligands located on adjacent cells .
Mode of Action
The compound interacts with its target, the Ephrin type-B receptor 4, leading to contact-dependent bidirectional signaling into neighboring cells . .
properties
IUPAC Name |
3-chloro-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16ClN3O5/c1-24-13-8-11(9-14(25-2)15(13)26-3)17-21-22-18(27-17)20-16(23)10-5-4-6-12(19)7-10/h4-9H,1-3H3,(H,20,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOWBOVMMWLOTNO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C2=NN=C(O2)NC(=O)C3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16ClN3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.